Cas no 1388075-21-5 (3-(Hydroxymethyl)-2-methoxyphenylhydrazine)

• Product Name: 3-(Hydroxymethyl)-2-methoxyphenylhydrazine
• CAS No: 1388075-21-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4934435
• Update Time: 2025-06-14

3-(Hydroxymethyl)-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-2-methoxyphenylhydrazine

• Inchi： 1S/C8H12N2O2/c1-12-8-6(5-11)3-2-4-7(8)10-9/h2-4,10-11H,5,9H2,1H3
• InChI Key： BQLCKXXJAKIEGK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CO)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5

Additional information on 3-(Hydroxymethyl)-2-methoxyphenylhydrazine

Recent Advances in the Application of 3-(Hydroxymethyl)-2-methoxyphenylhydrazine (CAS: 1388075-21-5) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-(Hydroxymethyl)-2-methoxyphenylhydrazine (CAS: 1388075-21-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine derivative has shown promising potential in various applications, including drug synthesis, biochemical assays, and as a key intermediate in the development of novel therapeutic agents. The unique structural features of this compound, particularly the hydroxymethyl and methoxy functional groups, contribute to its reactivity and versatility in synthetic chemistry.

Recent studies have focused on the role of 3-(Hydroxymethyl)-2-methoxyphenylhydrazine in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Researchers have demonstrated its utility in the construction of indole and pyrazole derivatives, which are known for their broad-spectrum biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent kinase inhibitors, showcasing its importance in targeted cancer therapies.

Another significant application of this compound lies in its use as a coupling agent in peptide synthesis. The hydrazine moiety facilitates the formation of stable hydrazone bonds, which are crucial for the conjugation of peptides and other biomolecules. This property has been exploited in the development of antibody-drug conjugates (ADCs), where precise and stable linkages are essential for therapeutic efficacy. A recent preprint on bioRxiv detailed a novel ADC platform utilizing 3-(Hydroxymethyl)-2-methoxyphenylhydrazine, demonstrating improved pharmacokinetic profiles and reduced off-target effects.

Beyond its synthetic utility, 3-(Hydroxymethyl)-2-methoxyphenylhydrazine has also been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may exhibit antioxidant and anti-inflammatory properties, although the mechanisms underlying these effects remain under investigation. A 2022 paper in Biochemical Pharmacology reported that this compound could modulate reactive oxygen species (ROS) levels in cultured cells, potentially offering neuroprotective benefits. These findings open new avenues for its application in neurodegenerative diseases.

Despite its promise, challenges remain in the large-scale production and optimization of 3-(Hydroxymethyl)-2-methoxyphenylhydrazine for clinical applications. Recent advancements in green chemistry have addressed some of these issues, with researchers developing more sustainable and efficient synthetic routes. For example, a 2023 study in ACS Sustainable Chemistry & Engineering described a catalytic method that reduces waste and improves yield, making the compound more accessible for industrial use.

In conclusion, 3-(Hydroxymethyl)-2-methoxyphenylhydrazine (CAS: 1388075-21-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug synthesis to potential therapeutic uses, driven by its unique chemical properties. Ongoing research continues to uncover new roles for this compound, reinforcing its importance in the development of next-generation therapeutics. Future studies should focus on elucidating its biological mechanisms and optimizing its production to fully realize its potential in medicine.